Cas no 1207041-40-4 (N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide)

• Product Name: N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide
• CAS No: 1207041-40-4
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 5814338
• PubChem ID: 30525725
• Update Time: 2025-06-09

N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methylphenyl)methyl]-N'-[(1-thiophen-2-ylcyclopropyl)methyl]oxamide
• N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide
• N1-(4-methylbenzyl)-N2-((1-(thiophen-2-yl)cyclopropyl)methyl)oxalamide
• F2394-0823
• 1207041-40-4
• AKOS024646513

• Inchi： 1S/C18H20N2O2S/c1-13-4-6-14(7-5-13)11-19-16(21)17(22)20-12-18(8-9-18)15-3-2-10-23-15/h2-7,10H,8-9,11-12H2,1H3,(H,19,21)(H,20,22)
• InChI Key： FMLQNWBRRXRSJC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCC1(C2SC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 328.12454906g/mol
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide

N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide: A Comprehensive Overview

The compound with CAS No. 1207041-40-4, known as N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a cyclopropane ring fused with a thiophene moiety and an ethanediamide functional group. The cyclopropane ring is a key structural feature, contributing to the molecule's stability and reactivity. Recent studies have highlighted its potential applications in drug design and advanced materials.

The synthesis of N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the thiophene-cyclopropane framework. The Suzuki coupling reaction has been particularly effective in forming the carbon-carbon bonds necessary for this structure. Additionally, the use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

One of the most intriguing aspects of this compound is its electronic properties, which make it a promising candidate for use in organic electronics. The thiophene moiety is known for its conjugation capabilities, which enhance the molecule's ability to conduct electricity. Recent studies have demonstrated that this compound can be incorporated into organic field-effect transistors (OFETs), where it exhibits excellent charge transport properties. Furthermore, its compatibility with flexible substrates makes it a potential material for next-generation wearable electronics.

In the realm of medicinal chemistry, N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide has shown potential as a lead compound for drug development. Its ability to modulate specific protein-protein interactions has been explored in various disease models, including cancer and neurodegenerative disorders. For instance, researchers have found that this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The cyclopropane ring plays a critical role in this activity by providing steric hindrance and enhancing molecular rigidity.

Another area of interest is the environmental impact of this compound. Given its complex structure, understanding its degradation pathways is essential for assessing its safety and sustainability. Recent studies have employed computational methods to predict the biodegradation of this compound under various environmental conditions. These studies suggest that the molecule undergoes hydrolysis under acidic conditions, leading to the formation of less complex byproducts. However, further experimental validation is required to confirm these findings.

In conclusion, N'-[(4-methylphenyl)methyl]-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}ethanediamide (CAS No. 1207041-40-4) is a versatile compound with applications spanning multiple disciplines. Its unique structure, derived from advanced synthetic techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of materials science and medicinal chemistry.